N-cyclopropyl-1-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-cyclopropyl-1-[6-[2-(3,5-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H29N5O4S/c1-31-18-11-17(12-19(13-18)32-2)24-21(29)14-33-22-6-5-20(26-27-22)28-9-7-15(8-10-28)23(30)25-16-3-4-16/h5-6,11-13,15-16H,3-4,7-10,14H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key: OQGOUIQQUHTBLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4CC4)OC
• Molecular Formula: C23H29N5O4S
• Molecular Weight: 471.6 g/mol

Description

N-cyclopropyl-1-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H29N5O4S and its molecular weight is 471.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities to "N-cyclopropyl-1-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide" have been synthesized and evaluated for their biological activities. For instance, novel heterocyclic aryl monoazo organic compounds have been synthesized and tested for their antioxidant, antitumor, and antimicrobial activities. These compounds exhibited high efficiency in in vitro screening, demonstrating their potential as sterile and/or biologically active fabrics for various applications (Khalifa et al., 2015).

Antimicrobial and Antitumor Activities

Research into related compounds has shown promising antimicrobial and antitumor activities. For example, certain compounds synthesized from cyanoacetamide have displayed significant antioxidant activities, indicating their potential in medical and pharmaceutical applications (Bialy & Gouda, 2011).

Novel Synthetic Pathways

In the field of synthetic chemistry, innovative pathways to create complex molecules incorporating cyclopropyl and pyridine moieties have been explored. These synthetic routes offer new methods to design compounds with specific biological activities, such as topoisomerase II inhibition, which is crucial in cancer treatment and research into bacterial DNA gyrase inhibitors (Wentland et al., 1993).

Potential in Neuroprotection and CNS Activities

The synthesis and pharmacological evaluation of compounds structurally related to "this compound" have indicated potential applications in neuroprotection and as central nervous system (CNS) active agents. These compounds have been investigated for their antidepressant and nootropic activities, highlighting their potential in treating CNS disorders (Thomas et al., 2016).